Cas no 57852-35-4 (1,2-Octanediol, monoacetate)

1,2-Octanediol, monoacetate structure
1,2-Octanediol, monoacetate structure
Product Name:1,2-Octanediol, monoacetate
CAS No:57852-35-4
MF:C10H22O4
MW:206.279284000397
CID:343958
PubChem ID:71443933
Update Time:2025-04-19

1,2-Octanediol, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Octanediol, monoacetate
    • acetic acid,octane-1,2-diol
    • DTXSID10852734
    • 57852-35-4
    • Acetic acid--octane-1,2-diol (1/1)
    • Inchi: 1S/C8H18O2.C2H4O2/c1-2-3-4-5-6-8(10)7-9;1-2(3)4/h8-10H,2-7H2,1H3;1H3,(H,3,4)
    • InChI Key: IQYOGNHDXROPGQ-UHFFFAOYSA-N
    • SMILES: OC(CO)CCCCCC.OC(C)=O

Computed Properties

  • Exact Mass: 206.15186
  • Monoisotopic Mass: 206.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd